Capromorelin tartrate
Capromorelin tartrate
See also: Capromorelin (has active moiety).
Brand Name:
Vulcanchem
CAS No.:
193273-69-7
VCID:
VC21111738
InChI:
InChI=1S/C28H35N5O4.C4H6O6/c1-27(2,29)25(35)30-22(18-37-17-21-12-8-5-9-13-21)24(34)33-15-14-23-28(19-33,26(36)32(3)31-23)16-20-10-6-4-7-11-20;5-1(3(7)8)2(6)4(9)10/h4-13,22H,14-19,29H2,1-3H3,(H,30,35);1-2,5-6H,(H,7,8)(H,9,10)/t22-,28-;1-,2-/m11/s1
SMILES:
CC(C)(C(=O)NC(COCC1=CC=CC=C1)C(=O)N2CCC3=NN(C(=O)C3(C2)CC4=CC=CC=C4)C)N.C(C(C(=O)O)O)(C(=O)O)O
Molecular Formula:
C32H41N5O10
Molecular Weight:
655.7 g/mol
Capromorelin tartrate
CAS No.: 193273-69-7
Cat. No.: VC21111738
Molecular Formula: C32H41N5O10
Molecular Weight: 655.7 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | See also: Capromorelin (has active moiety). |
|---|---|
| CAS No. | 193273-69-7 |
| Molecular Formula | C32H41N5O10 |
| Molecular Weight | 655.7 g/mol |
| IUPAC Name | N-[(2R)-1-[(3aR)-3a-benzyl-2-methyl-3-oxo-6,7-dihydro-4H-pyrazolo[4,3-c]pyridin-5-yl]-1-oxo-3-phenylmethoxypropan-2-yl]-2-amino-2-methylpropanamide;(2R,3R)-2,3-dihydroxybutanedioic acid |
| Standard InChI | InChI=1S/C28H35N5O4.C4H6O6/c1-27(2,29)25(35)30-22(18-37-17-21-12-8-5-9-13-21)24(34)33-15-14-23-28(19-33,26(36)32(3)31-23)16-20-10-6-4-7-11-20;5-1(3(7)8)2(6)4(9)10/h4-13,22H,14-19,29H2,1-3H3,(H,30,35);1-2,5-6H,(H,7,8)(H,9,10)/t22-,28-;1-,2-/m11/s1 |
| Standard InChI Key | MJGRJCMGMFLOET-MYPSAZMDSA-N |
| Isomeric SMILES | CC(C)(C(=O)N[C@H](COCC1=CC=CC=C1)C(=O)N2CCC3=NN(C(=O)[C@@]3(C2)CC4=CC=CC=C4)C)N.[C@@H]([C@H](C(=O)O)O)(C(=O)O)O |
| SMILES | CC(C)(C(=O)NC(COCC1=CC=CC=C1)C(=O)N2CCC3=NN(C(=O)C3(C2)CC4=CC=CC=C4)C)N.C(C(C(=O)O)O)(C(=O)O)O |
| Canonical SMILES | CC(C)(C(=O)NC(COCC1=CC=CC=C1)C(=O)N2CCC3=NN(C(=O)C3(C2)CC4=CC=CC=C4)C)N.C(C(C(=O)O)O)(C(=O)O)O |
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